Cas no 51451-05-9 (CHLOROACETALDEHYDE OXIME)

CHLOROACETALDEHYDE OXIME structure
CHLOROACETALDEHYDE OXIME structure
Product Name:CHLOROACETALDEHYDE OXIME
CAS No:51451-05-9
MF:C2H4ClNO
MW:93.5122594833374
MDL:MFCD10566389
CID:935351
PubChem ID:57350373
Update Time:2025-04-19

CHLOROACETALDEHYDE OXIME Chemical and Physical Properties

Names and Identifiers

    • CHLOROACETALDEHYDE OXIME
    • N-(2-chloroethylidene)hydroxylamine
    • alpha-chloroacetaldoxime
    • DTXSID60722135
    • 51451-05-9
    • chloroacetoaldehyde oxime
    • DB-197899
    • Chloro acetaldehyde oxime
    • JMASXNZVWWFJRF-UHFFFAOYSA-N
    • chloroacetaldoxime
    • MDL: MFCD10566389
    • Inchi: 1S/C2H4ClNO/c3-1-2-4-5/h2,5H,1H2
    • InChI Key: JMASXNZVWWFJRF-UHFFFAOYSA-N
    • SMILES: ClCC=NO

Computed Properties

  • Exact Mass: 92.9981414g/mol
  • Monoisotopic Mass: 92.9981414g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 1
  • Complexity: 36.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 0.6
  • Topological Polar Surface Area: 32.6Ų

CHLOROACETALDEHYDE OXIME Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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